Cas no 123045-57-8 (3-butoxybenzenesulfonamide)

• Product Name: 3-butoxybenzenesulfonamide
• CAS No: 123045-57-8
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 1215013
• PubChem ID: 23274135
• Update Time: 2025-04-20

3-butoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-butoxybenzenesulfonamide
• SCHEMBL3936854
• 123045-57-8
• 3-Butoxybenzene-1-sulfonamide
• DTXSID80632262

• Inchi： 1S/C10H15NO3S/c1-2-3-7-14-9-5-4-6-10(8-9)15(11,12)13/h4-6,8H,2-3,7H2,1H3,(H2,11,12,13)
• InChI Key： QEIOFANKLCHXEO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)OCCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų